2,4-difluoro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide

• IUPAC Name: 2,4-difluoro-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide
• InChI: InChI=1S/C18H13F2N3O2/c1-11-2-9-17(23-22-11)25-14-6-4-13(5-7-14)21-18(24)15-8-3-12(19)10-16(15)20/h2-10H,1H3,(H,21,24)
• InChI Key: CTPMYQQBCSYIOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2
• Molecular Weight: 341.3 g/mol

Description

2,4-difluoro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide is a useful research compound. Its molecular formula is C18H13F2N3O2 and its molecular weight is 341.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.09758299 g/mol and the complexity rating of the compound is 446. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structure-Activity Relationship Studies

• Inhibitors of Transcription Factors : N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide, a compound structurally similar to 2,4-difluoro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide, has been investigated for its role as an inhibitor of NF-kappaB and AP-1 transcription factors. This research focused on improving its potential oral bioavailability and understanding the impact of various substitutions on the pyrimidine ring on its activity (Palanki et al., 2000).

Synthesis and Chemical Properties

• Metal-Free Intramolecular Oxidative Coupling : A study reported the intramolecular oxidative C–O coupling of certain benzamides under metal-free conditions, indicating potential synthetic pathways for developing related compounds (Yu, Ma, & Yu, 2012).
• Rh(III)-Catalyzed Redox-Neutral Alkenylation : The synthesis of benzamides through rhodium(III)-catalyzed alkenylation, involving difluorohomoallylic silyl ethers, was explored. This process highlights a method for creating complex difluorinated compounds, which could be related to the synthesis of this compound (Cui et al., 2023).

Photophysical and Electrochemical Studies

• Fluorescence Probes for Reactive Oxygen Species : Certain benzamides, such as 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid, have been designed to selectively detect reactive oxygen species, suggesting potential applications of similar benzamides in biological imaging and research (Setsukinai et al., 2003).

Potential Therapeutic Applications

• Histone Deacetylase Inhibition : Compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide have been shown to inhibit histone deacetylases, suggesting a therapeutic angle for similar benzamide derivatives in cancer treatment (Zhou et al., 2008).